An In-depth Technical Guide to the Synthesis and Properties of Lead Bromate
An In-depth Technical Guide to the Synthesis and Properties of Lead Bromate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and physicochemical properties of lead(II) bromate (B103136), Pb(BrO₃)₂. The information is curated for professionals in research and development who require detailed experimental protocols and precise data on this inorganic compound.
Properties of Lead(II) Bromate
Lead(II) bromate is a colorless, crystalline solid. It exists as a monohydrate (Pb(BrO₃)₂ · H₂O) and is known to be a toxic substance.[1] Due to the presence of lead, this compound and its derivatives can pose health risks, affecting the hematopoietic, nervous, and digestive systems.[2]
Physicochemical Properties
A summary of the key quantitative properties of lead(II) bromate is presented in the table below.
| Property | Value | Notes |
| Molecular Formula | Pb(BrO₃)₂ | |
| Molecular Weight | 463.00 g/mol | [1] |
| Appearance | Colorless monoclinic crystals | [2] |
| Density | 5.53 g/cm³ | [1] |
| Solubility in Water | 1.38 g/100 mL at 20 °C | For the monohydrate form.[3] Slightly soluble in cold water, more soluble in hot water.[1] |
| Thermal Decomposition | Decomposes at ~180 °C | [3] |
Structural Information
Synthesis of Lead(II) Bromate
Lead(II) bromate can be synthesized through two primary methods: a precipitation reaction involving a soluble lead salt and an alkali bromate, or the reaction of lead carbonate with bromic acid.[2]
Synthesis via Precipitation Reaction
This is the more common laboratory method for preparing lead(II) bromate. It involves the metathesis reaction between a soluble lead(II) salt, such as lead(II) acetate (B1210297) or lead(II) nitrate, and a soluble alkali bromate, typically potassium bromate.
A detailed experimental protocol for the synthesis of lead chromate, a compound prepared by a similar precipitation method, can be adapted for the synthesis of lead bromate.
-
Preparation of Reactant Solutions:
-
Prepare a solution of a soluble lead(II) salt, such as lead(II) acetate or lead(II) nitrate, by dissolving a stoichiometric amount in deionized water.
-
Prepare a separate solution of potassium bromate by dissolving a stoichiometric amount in deionized water.
-
-
Precipitation:
-
Slowly add the potassium bromate solution to the lead(II) salt solution with constant stirring. A white precipitate of lead(II) bromate will form immediately.
-
-
Digestion of the Precipitate:
-
Gently heat the mixture to just below boiling for a short period. This process, known as digestion, encourages the formation of larger, more easily filterable crystals.
-
-
Isolation and Purification:
-
Allow the precipitate to settle, and then separate it from the supernatant by vacuum filtration using a Buchner funnel.
-
Wash the collected precipitate several times with small portions of cold deionized water to remove any soluble impurities, such as the potassium salt byproduct.
-
Finally, wash the precipitate with a small amount of ethanol (B145695) or acetone (B3395972) to aid in drying.
-
-
Drying:
-
Dry the purified lead(II) bromate in a desiccator over a suitable drying agent or in a drying oven at a low temperature (e.g., 60-80 °C) to avoid thermal decomposition.
-
Synthesis from Lead Carbonate and Bromic Acid
This method involves the direct reaction of an insoluble lead salt, lead carbonate, with bromic acid. The reaction produces lead bromate, water, and carbon dioxide gas.
-
Reaction Setup:
-
In a fume hood, add a stoichiometric amount of lead carbonate powder to a solution of bromic acid with stirring. Effervescence due to the release of carbon dioxide will be observed.
-
-
Reaction Completion:
-
Continue stirring until the effervescence ceases, indicating the completion of the reaction. Gentle heating may be applied to ensure the reaction goes to completion.
-
-
Isolation of Product:
-
If any unreacted lead carbonate remains, remove it by filtration.
-
The resulting solution of lead bromate can be concentrated by gentle heating to induce crystallization.
-
-
Purification and Drying:
-
Collect the lead bromate crystals by filtration.
-
Wash the crystals with a small amount of cold deionized water.
-
Dry the product as described in the precipitation method.
-
Thermal Decomposition
Lead(II) bromate decomposes upon heating at approximately 180 °C.[3] While detailed studies on the decomposition products are not widely published, the thermal decomposition of metal bromates generally yields the corresponding metal bromide and oxygen gas. For lead bromate, the expected reaction would be:
Pb(BrO₃)₂(s) → PbBr₂(s) + 3O₂(g)
Further investigation using techniques such as Thermogravimetric Analysis (TGA) coupled with mass spectrometry (MS) or Fourier-transform infrared spectroscopy (FTIR) would be required to definitively identify the decomposition products and the exact decomposition pathway.
Safety Considerations
Lead(II) bromate is a toxic compound and should be handled with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. All manipulations should be performed in a well-ventilated fume hood to avoid inhalation of any dust or fumes. As a lead compound, it is a suspected carcinogen and teratogen. Proper disposal of lead-containing waste is crucial and must follow institutional and regulatory guidelines.
